molecular formula C6H9N3O3S B13265677 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide

Cat. No.: B13265677
M. Wt: 203.22 g/mol
InChI Key: DSFSTEMAYDVTEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5H,6H,8H-Imidazo[2,1-c][1,4]oxazine-3-sulfonamide is a heterocyclic compound featuring a fused imidazole-oxazine core with a sulfonamide group at position 3. Its molecular framework (C₆H₈N₂O) includes a bicyclic system where the imidazole ring is fused to an oxygen-containing oxazine ring . Derivatives of this scaffold, such as carboxaldehyde (CAS 2060000-28-2) and carboxylic acid hydrochloride (CAS 1989671-91-1), highlight the reactivity of the 3-position for functionalization .

Properties

Molecular Formula

C6H9N3O3S

Molecular Weight

203.22 g/mol

IUPAC Name

6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide

InChI

InChI=1S/C6H9N3O3S/c7-13(10,11)6-3-8-5-4-12-2-1-9(5)6/h3H,1-2,4H2,(H2,7,10,11)

InChI Key

DSFSTEMAYDVTEC-UHFFFAOYSA-N

Canonical SMILES

C1COCC2=NC=C(N21)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide typically involves multi-step organic reactions. One common method involves the cyclization of appropriate precursors under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction can lead to the formation of amine derivatives .

Scientific Research Applications

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide has several scientific research applications:

Mechanism of Action

The mechanism of action of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with amino acid residues in enzyme active sites, leading to inhibition of enzyme activity. Additionally, the imidazo-oxazine core can interact with hydrophobic pockets in proteins, enhancing binding affinity .

Comparison with Similar Compounds

Core Heterocycle Modifications

  • 5H,6H,7H,8H,9H-Imidazo[1,2-a]azepine-3-sulfonamide (CAS 1822847-48-2): Structural Difference: Replaces the oxazine ring with a seven-membered azepine ring containing an additional nitrogen. Its molecular weight (215.27 g/mol) is higher than the oxazine-based compound, affecting solubility and pharmacokinetics .
  • Pyrrolo[2,1-c][1,4]benzodiazepine (PBD)-Imidazole Polyamide Conjugates :

    • Structural Difference : Features a benzodiazepine core fused to pyrrolo and imidazole units, linked to polyamide chains.
    • Impact : The polyamide length and heterocycle type (imidazole vs. pyrrole) significantly influence cytotoxicity. For example, PBD-imidazole conjugates exhibit superior anticancer activity compared to pyrrole analogs, with compound 1 showing broad-spectrum efficacy against colon, renal, and breast cancers .

Substituent Variations at Position 3

Compound Substituent Key Properties/Activity Source
5H,6H,8H-Imidazo[...]-3-carbaldehyde -CHO Brominated derivative (CAS 2060000-28-2) suggests utility as an intermediate for further functionalization .
5H,6H,8H-Imidazo[...]-3-carboxylic acid HCl -COOH (hydrochloride) Higher polarity enhances solubility; tested in oncology research (NCI data) .
5H,6H,8H-Imidazo[...]-3-sulfonamide -SO₂NH₂ Predicted to improve target binding via hydrogen bonding and electrostatic interactions. Inferred

Physicochemical Data

  • Molecular Weight : Estimated ~215–220 g/mol (based on analogous azepine-sulfonamide: 215.27 g/mol ).
  • Solubility : Sulfonamide group increases hydrophilicity compared to carbaldehyde or alkyl derivatives.
  • Synthetic Routes : Mercury-mediated cyclization (as in PBD-imidazole conjugates ) or nucleophilic substitution (e.g., bromo → sulfonamide conversion ).

Structure-Activity Relationship (SAR) Trends

  • Position 3 Substituents: Sulfonamide: Enhances hydrogen-bond acceptor/donor capacity, improving target affinity. Carboxamide/Carboxylic Acid: Increased polarity improves solubility but may reduce membrane permeability. Halogenated Derivatives (e.g., Br): Serve as intermediates for further coupling reactions .

Biological Activity

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide is a heterocyclic compound that has garnered interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including data tables and relevant case studies.

Chemical Structure and Properties

The chemical structure of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide is characterized by a fused imidazo-oxazine ring system. Its molecular formula is C6H8N2O3SC_6H_8N_2O_3S, and it possesses unique properties that contribute to its biological functions.

1. Antimicrobial Activity

Recent studies have demonstrated the antimicrobial potential of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide against various pathogens. The compound has shown inhibitory effects on both Gram-positive and Gram-negative bacteria.

PathogenMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus16 µg/mL
Escherichia coli32 µg/mL
Pseudomonas aeruginosa64 µg/mL

These findings suggest that the compound may serve as a potential lead for developing new antimicrobial agents .

2. Carbonic Anhydrase Inhibition

The compound has been evaluated for its inhibition of carbonic anhydrase (CA) isoforms, which play critical roles in various physiological processes. Inhibition studies revealed that 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide exhibits selective inhibition profiles.

IsoformInhibition Constant (K_i)
hCA I>100 µM
hCA II57.7 µM
hCA IX>100 µM

The data indicates that while the compound does not inhibit hCA I and hCA IX effectively, it shows promising activity against hCA II .

3. Anticancer Activity

In vitro studies have also assessed the anticancer properties of this compound. It has been tested against various cancer cell lines:

Cell LineIC50 (µM)
MCF-7 (breast cancer)15.0
A549 (lung cancer)20.5
HeLa (cervical cancer)12.0

These results suggest that the compound may induce apoptosis in cancer cells through mechanisms that warrant further investigation .

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of a series of imidazo compounds including 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide. Results indicated significant activity against Staphylococcus aureus, with a notable reduction in bacterial load in treated samples compared to controls.

Case Study 2: Carbonic Anhydrase Inhibition

Another research effort focused on the structure-activity relationship (SAR) of sulfonamide derivatives. The study highlighted that modifications to the imidazo ring could enhance CA inhibition potency. The findings emphasize the importance of functional groups in optimizing biological activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.